Cas no 55687-30-4 (7-methoxy-1,2-dihydroquinoxalin-2-one)

• Product Name: 7-methoxy-1,2-dihydroquinoxalin-2-one
• CAS No: 55687-30-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD15144498
• CID: 944330
• Update Time: 2025-11-02

7-methoxy-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2(1H)-Quinoxalinone
• 2(1H)-Quinoxalinone, 7-methoxy-
• 7-methoxy-1H-quinoxalin-2-one
• 7-METHOXYQUINOXALIN-2(1H)-ONE
• 7-Methoxy-1H-chinoxalin-2-on
• 7-methoxy-2-quinoxalinol
• 7-methoxy-quinoxalin-2(1H)-one
• 7-methoxy-quinoxalin-2-ol
• AC1LAMSK
• CTK8B7414
• SureCN558123
• SureCN621383
• 7-methoxy-1,2-dihydroquinoxalin-2-one

• MDL： MFCD15144498
• Inchi： 1S/C9H8N2O2/c1-13-6-2-3-7-8(4-6)11-9(12)5-10-7/h2-5H,1H3,(H,11,12)
• InChI Key： GVERQUMLAYWTMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 7-methoxy-1,2-dihydroquinoxalin-2-one

Exploring the Versatile Applications of 7-Methoxy-1,2-dihydroquinoxalin-2-one (CAS No. 55687-30-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 7-Methoxy-1,2-dihydroquinoxalin-2-one (CAS No. 55687-30-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its quinoxalin-2-one core and methoxy substitution, presents unique chemical properties that make it valuable across various research and industrial applications. With the growing demand for specialized organic intermediates in pharmaceutical and material science, understanding this compound's potential has become increasingly important.

The structural features of 7-Methoxy-1,2-dihydroquinoxalin-2-one contribute to its remarkable versatility. The methoxy group at position 7 enhances the compound's electron-donating properties, while the dihydroquinoxalin-2-one scaffold provides a stable framework for further chemical modifications. Researchers have been particularly interested in how these characteristics influence the compound's reactivity and potential as a building block for more complex molecules.

Recent studies have highlighted the potential of 7-Methoxy-1,2-dihydroquinoxalin-2-one derivatives in medicinal chemistry. The compound's core structure shares similarities with several bioactive molecules, sparking investigations into its possible pharmacological applications. While not directly therapeutic itself, its derivatives are being explored for various biological activities, aligning with current trends in drug discovery and medicinal chemistry research.

In material science, the quinoxaline-based compound has shown promise due to its electronic properties. The conjugated system within its molecular structure makes it interesting for applications in organic electronics and photovoltaic materials. This aligns with the growing global focus on sustainable energy solutions and advanced materials for technological applications.

The synthesis of 7-Methoxy-1,2-dihydroquinoxalin-2-one typically involves multi-step organic reactions, with researchers continuously optimizing the process for better yields and purity. Current methodologies emphasize green chemistry principles, reflecting the chemical industry's shift toward more environmentally friendly synthesis approaches. These developments are particularly relevant as sustainability becomes a key concern across scientific disciplines.

Analytical characterization of this compound employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its application in sensitive research areas. The availability of high-quality analytical data has contributed to the compound's growing popularity in academic and industrial laboratories.

From a commercial perspective, 7-Methoxy-1,2-dihydroquinoxalin-2-one has seen increasing demand as a specialty chemical. Suppliers and manufacturers are responding to this trend by improving production scales and purity standards. The compound's market growth reflects broader patterns in the fine chemicals sector, where researchers seek increasingly sophisticated building blocks for complex molecular architectures.

Safety considerations for handling 7-Methoxy-1,2-dihydroquinoxalin-2-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety practices should always be observed during its use and storage. This precautionary approach aligns with modern laboratory safety standards and regulatory requirements.

The future research directions for this compound appear promising. Scientists are particularly interested in exploring its potential as a precursor for functional materials and investigating its structure-activity relationships in various chemical contexts. These investigations may open new avenues in both applied and fundamental research areas.

For researchers working with quinoxaline derivatives, understanding the properties and applications of 7-Methoxy-1,2-dihydroquinoxalin-2-one provides valuable insights. Its balanced combination of stability and reactivity makes it an interesting subject for both synthetic and theoretical studies. As chemical research continues to advance, compounds like this will likely play increasingly important roles in scientific innovation.

In conclusion, 7-Methoxy-1,2-dihydroquinoxalin-2-one (CAS No. 55687-30-4) represents an important compound in contemporary chemistry. Its unique structural features and versatile applications make it valuable across multiple disciplines. As research progresses, we can anticipate new discoveries that will further expand our understanding of this interesting molecule and its potential contributions to scientific and technological advancement.